2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-4-carboxy-3,6-dichlorobenzoate

Specification

• CAS No.: 407581-83-3
• Molecular Formula: C25H20Cl2N2O5
• Molecular Weight: 499.3 g/mol
• IUPAC Name: 4-carboxy-2,5-dichloro-3-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate
• Standard InChI: InChI=1S/C25H20Cl2N2O5/c1-28(2)12-5-7-14-18(9-12)34-19-10-13(29(3)4)6-8-15(19)20(14)22-21(25(32)33)17(26)11-16(23(22)27)24(30)31/h5-11H,1-4H3,(H-,30,31,32,33)
• SMILES: CN(C)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](C)C)C=C3O2)C4=C(C(=CC(=C4C(=O)O)Cl)C(=O)[O-])Cl
• Canonical SMILES: CN(C)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](C)C)C=C3O2)C4=C(C(=CC(=C4C(=O)O)Cl)C(=O)[O-])Cl

Introduction

2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-4-carboxy-3,6-dichlorobenzoate is a complex organic compound with a molecular formula of C25H20Cl2N2O5 and a molecular weight of approximately 499.3 g/mol. This compound is also known by several synonyms, including 1,4-Dichloro-6-Carboxytetramethylrhodamine and 4-carboxy-2,5-dichloro-3-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate.

Synthesis and Applications

While specific synthesis protocols for this compound are not widely detailed in the literature, its structure suggests it could be synthesized through reactions involving xanthylium derivatives and dichlorobenzoic acid. The compound's potential applications might include use in biological labeling or as a precursor for other organic syntheses due to its fluorescent properties, similar to other rhodamine derivatives.

Availability and Handling

This compound is available from various chemical suppliers, with purity and packaging specifications varying by vendor. It is typically stored at room temperature and is intended for research purposes only.

Supplier	Availability	Purity/Specification
BLDpharm	Temporarily out of stock	Purity not specified
Other vendors	Available	Varies by vendor